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Compound of Interest

Compound Name: Bupivacaine-d9

Cat. No.: B593371 Get Quote

An in-depth examination of the safety protocols, handling guidelines, and physicochemical

properties of Bupivacaine-d9, designed for researchers, scientists, and drug development

professionals.

This technical guide provides a comprehensive overview of the essential safety and handling

considerations for Bupivacaine-d9. As a deuterated analog of the potent local anesthetic

Bupivacaine, Bupivacaine-d9 is primarily utilized as an internal standard in analytical and

clinical mass spectrometry for the precise quantification of its parent compound.[1][2] While its

pharmacological and toxicological profiles are considered analogous to Bupivacaine, the

handling of this compound in a research setting necessitates a thorough understanding of its

specific hazards, storage requirements, and emergency procedures.

Physicochemical and Stability Data
A foundational aspect of safe laboratory practice is a clear understanding of a compound's

physical and chemical properties. This data is critical for proper storage, handling, and in the

event of an emergency, for appropriate response measures.
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Property Value Source

Formal Name

1-(butyl-d9)-N-(2,6-

dimethylphenyl)-2-

piperidinecarboxamide

[1]

CAS Number 474668-57-0 [1][3]

Molecular Formula C₁₈H₁₉D₉N₂O [1]

Formula Weight 297.5 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₉) [1]

Formulation A solid [1]

Melting Point
107 to 108 °C (for non-

deuterated Bupivacaine)
[4]

Solubility
DMF: 30 mg/ml; DMSO: 25

mg/ml; Ethanol: 30 mg/ml
[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Shipping Temperature

Room temperature in

continental US; may vary

elsewhere

[1][5]

Toxicological Profile and Hazard Identification
Bupivacaine-d9 is classified as highly toxic. Its hazard profile is extrapolated from its non-

deuterated form, Bupivacaine, which is known for its cardiotoxic and neurotoxic effects,

particularly at high concentrations or following inadvertent intravascular administration.[6][7][8]
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Hazard Class GHS Classification Precautionary Statement

Acute Oral Toxicity Category 2 H300: Fatal if swallowed.

Acute Dermal Toxicity Category 2
H310: Fatal in contact with

skin.

Acute Inhalation Toxicity Category 1 H330: Fatal if inhaled.

Data sourced from a Safety Data Sheet for Bupivacaine hydrochloride monohydrate, which is

expected to have a similar toxicological profile.

The primary mechanism of action for Bupivacaine is the blockade of voltage-gated sodium

channels in nerve cells, which prevents depolarization and the conduction of pain signals.[4][6]

However, this action is not selective for peripheral nerves. Systemic exposure can lead to

significant depression of cardiac conduction and excitability, potentially resulting in arrhythmias

and cardiac arrest.[6][9] Central nervous system (CNS) effects can range from stimulation

(seizures) to depression (drowsiness, loss of consciousness).[6][10]

Experimental Protocols Summary
While detailed proprietary experimental protocols are not publicly available, the principles of

toxicity and stability testing for pharmaceutical compounds like Bupivacaine-d9 can be

summarized.

Toxicity Studies: Animal studies comparing the toxicity of local anesthetics like Bupivacaine

typically involve intravenous infusions in healthy volunteers or animal models.[11] Key

methodologies include:

Dose Escalation: Gradually increasing the dose to determine the maximum tolerated dose

and identify the onset of toxic symptoms.[11]

Monitoring: Continuous monitoring of cardiovascular parameters (ECG for PR interval, QRS

duration; echocardiography for stroke volume and ejection fraction) and central nervous

system effects (observation for symptoms like lightheadedness, tinnitus, and seizures).[11]
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Pharmacokinetic Analysis: Measurement of plasma concentrations of the drug at various

time points to correlate with toxic effects.[11]

Stability Studies: The stability of Bupivacaine hydrochloride in various solutions and storage

conditions has been evaluated using High-Performance Liquid Chromatography (HPLC).[12]

[13] A typical experimental setup would involve:

Sample Preparation: Diluting the compound to a known concentration in a specific vehicle

(e.g., 0.9% sodium chloride) and storing it in various containers (e.g., polypropylene

syringes).[12][13]

Storage Conditions: Storing the prepared samples under controlled conditions, such as

different temperatures (e.g., 3°C and 23°C).[12][13]

Analysis: At specified time intervals, samples are analyzed for drug concentration using a

validated HPLC method. Physical characteristics such as color, pH, and the presence of

precipitation are also monitored.[12][13]

Safe Handling and Personal Protective Equipment
(PPE)
Given the high toxicity of Bupivacaine-d9, stringent adherence to safety protocols is

mandatory. The following diagram outlines the necessary personal protective equipment.
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Personal Protective Equipment (PPE) for Bupivacaine-d9 Handling

Start Handling Procedure

Wear Respiratory Protection
(Use only in a well-ventilated area or with appropriate respirator)

Ensure proper ventilation

Wear Impervious Gloves

Wear Protective Clothing
(Lab coat, etc.)

Wear Eye/Face Protection
(Safety glasses with side-shields or goggles)

Handle Bupivacaine-d9

Proceed with caution

Complete Handling

Click to download full resolution via product page

Caption: Required PPE for handling Bupivacaine-d9.
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First Aid Procedures in Case of Exposure
Immediate and appropriate first aid is critical in the event of an accidental exposure to

Bupivacaine-d9. The following diagram outlines the recommended first aid measures for

various routes of exposure, based on safety data sheet guidelines.[14]

First Aid for Bupivacaine-d9 Exposure

First Aid for Bupivacaine-d9 Exposure

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. Obtain immediate medical attention.

1. Immediately remove all contaminated clothing.
2. Gently wash with plenty of soap and water.

3. Call a physician immediately.

1. Rinse out with plenty of water.
2. Remove contact lenses if present and easy to do.

3. Obtain medical attention.

1. Rinse mouth.
2. Give water to drink (two glasses at most).

3. Do NOT induce vomiting.
4. Immediately call a POISON CENTER or doctor.

Click to download full resolution via product page

Caption: First aid measures for Bupivacaine-d9 exposure.
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Spill and Disposal Management
In the event of a spill, personal safety is the top priority. The area should be evacuated, and

only personnel with appropriate training and PPE should manage the cleanup.
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Bupivacaine-d9 Spill Response

Spill Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE
(respirator, gloves, protective clothing)

Contain the Spill
(Avoid dispersal of dust)

Clean Up Spill
(Moisten with water, transfer to a container for disposal)

Decontaminate Spill Area
(Wash with water)

Dispose of Waste
(In accordance with local regulations)

Spill Managed

Click to download full resolution via product page

Caption: Simplified workflow for managing a Bupivacaine-d9 spill.
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Disposal of Bupivacaine-d9 and any contaminated materials must be conducted in

accordance with all applicable federal, state, and local environmental regulations. It should be

treated as hazardous waste and disposed of through a licensed professional waste disposal

service.[14]

Conclusion
Bupivacaine-d9 is an invaluable tool for researchers requiring a stable, isotopically labeled

internal standard for the quantification of Bupivacaine. However, its high acute toxicity

necessitates a rigorous and informed approach to its handling. By understanding its

physicochemical properties, adhering to strict PPE protocols, being prepared for emergency

situations, and following proper disposal procedures, researchers can safely and effectively

utilize this compound in their work. This guide serves as a foundational resource, and it is

imperative that all users consult their institution's specific safety guidelines and the most

current Safety Data Sheet before commencing any work with Bupivacaine-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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